Cas no 63485-13-2 (Phenol,2,6-bis(1,1-dimethylethyl)-4-[(hexahydro-1H-azepin-1-yl)methyl]-)

• Product Name: Phenol,2,6-bis(1,1-dimethylethyl)-4-[(hexahydro-1H-azepin-1-yl)methyl]-
• CAS No: 63485-13-2
• MF: C₂₁H₃₅NO
• MW: 317.508706331253
• CID: 1652957
• Update Time: 2024-09-12

Phenol,2,6-bis(1,1-dimethylethyl)-4-[(hexahydro-1H-azepin-1-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,6-bis(1,1-dimethylethyl)-4-[(hexahydro-1H-azepin-1-yl)methyl]-
• Phenol, 2,6-bis(1,1-dimethylethyl)-4-[(hexahydro-1H-azepin-1-yl)methyl]-

• Inchi： 1S/C21H35NO/c1-20(2,3)17-13-16(14-18(19(17)23)21(4,5)6)15-22-11-9-7-8-10-12-22/h13-14,23H,7-12,15H2,1-6H3
• InChI Key： LCPBHCJDIYPASC-UHFFFAOYSA-N
• SMILES： C1(O)=C(C(C)(C)C)C=C(CN2CCCCCC2)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 317.27205

Experimental Properties

• Density: 0.975±0.06 g/cm3(Predicted)
• Melting Point: 49-50 °C
• Boiling Point: 375.9±37.0 °C(Predicted)
• PSA: 23.47
• pka: 12.09±0.40(Predicted)